cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride
Overview
Description
Cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride (cis-ATP-HCl) is an organic compound composed of an amine group, a tetrahydropyran ring, and a hydrochloride group. It is an important intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. Additionally, cis-ATP-HCl has been used as a reagent in various biochemical and physiological studies due to its ability to act as a substrate for certain enzymes.
Scientific Research Applications
Synthesis of Natural Products
The 2H-pyran ring, a structural motif in cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride , is a key intermediate in the construction of many natural products . Its presence in numerous bioactive compounds makes it valuable for the synthesis of complex molecules found in nature, which can have various pharmacological effects.
Surface Immobilization
The compound’s functional groups make it suitable for surface immobilization techniques . This application is crucial in creating modified surfaces for biosensors or catalysis, where the compound can act as a linker to attach biomolecules or catalysts to various substrates.
Hydrogel Materials Preparation
Hydrogels with specific stimuli-responsive properties can be synthesized using cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride as a precursor . These materials have vast applications in drug delivery systems and tissue engineering.
Click Chemistry
The amino group in cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride makes it a candidate for amino–yne click chemistry reactions . This application is significant in synthesizing complex molecules with precision and can be used in pharmaceuticals and organic synthesis.
properties
IUPAC Name |
(3R,4S)-3-aminooxan-4-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2.ClH/c6-4-3-8-2-1-5(4)7;/h4-5,7H,1-3,6H2;1H/t4-,5+;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFJKFFBPVORSEB-JBUOLDKXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(C1O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC[C@H]([C@H]1O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride | |
CAS RN |
1657033-39-0 |
Source
|
| Record name | erythro-Pentitol, 2-amino-1,5-anhydro-2,4-dideoxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1657033-39-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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